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Introduction: Tridecanedioic acid, also known as brassylic acid or 1,11-undecanedicarboxylic

acid, is a long-chain alpha,omega-dicarboxylic acid with the chemical formula C13H24O4.[1][2]

It serves as a versatile chemical intermediate in various industries, with significant applications

in the synthesis of high-performance polyamides like Nylon-1313, as well as in the production

of fragrances, lubricants, and plasticizers.[1] This document provides an in-depth overview of

the physical and chemical properties of tridecanedioic acid, complete with experimental

protocols and process diagrams to support research and development activities.

Physical Properties
Tridecanedioic acid is a white to off-white crystalline solid at room temperature.[3][4] Its

physical characteristics are crucial for handling, processing, and application development. The

key physical properties are summarized in the table below. It is important to note that slight

variations in reported values, particularly for melting point, may exist due to different

experimental methods and sample purity.
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Property Value Units Source(s)

Appearance

White to off-white

crystalline

powder/solid

- [3][4]

Molecular Formula C13H24O4 - [1][2]

Molecular Weight 244.33 g/mol [2]

Melting Point 111 - 114 °C [2][4][5]

Boiling Point 215 - 217 @ 2 Torr °C [5]

~415.5 (rough

estimate)
°C [4]

Density 1.15 @ 25°C g/cm³ [4]

Water Solubility
Sparingly soluble / 1.5

@ 21°C
mg/mL [2][3][6]

Vapor Pressure 0 @ 20°C Pa [4]

Flash Point 223.5 °C [4][7]

Enthalpy of Fusion

(ΔfusH)
53.6 kJ/mol [8]

Chemical Properties and Reactivity
As a dicarboxylic acid, tridecanedioic acid's chemistry is characterized by its two carboxylic

acid functional groups. This allows it to form two series of salts and esters.[1] It is a stable

compound under standard conditions.[9]
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Property Value Units Source(s)

IUPAC Name Tridecanedioic acid - [2]

CAS Number 505-52-2 - [1][2]

pKa (Predicted) 4.48 ± 0.10 - [4]

XLogP3 3.7 - [1][2]

Hydrogen Bond Donor

Count
2 - [1]

Hydrogen Bond

Acceptor Count
4 - [1]

Rotatable Bond Count 12 - [1]

Topological Polar

Surface Area
74.6 Å² [1]

Reactivity Profile:

Esterification: Reacts with alcohols to form mono- and di-esters, which are used as

plasticizers and lubricants.[1][3]

Polymerization: Undergoes condensation polymerization with diamines to form polyamides

(nylons). Its reaction with 1,13-diaminotridecane yields Nylon-1313.[1]

Salt Formation: Reacts with bases to form two series of salts.[1]

Stability: The compound is chemically stable under standard ambient conditions.[9] It does

not undergo hazardous polymerization.[10]

Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[9][10]

Solubility in Organic Solvents: Tridecanedioic acid exhibits good solubility in several organic

solvents, which is a critical parameter for its purification and use in synthesis.[3]

High Solubility: Alcohols (e.g., methanol, ethanol), ether, and acetic acid.[3][11]
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Moderate Solubility: Acetone, ethyl acetate.[11]

Insoluble: Generally insoluble in non-polar hydrocarbon solvents.[4]

Experimental Protocols
The following sections detail generalized methodologies for the purification of tridecanedioic
acid and the determination of its key properties.

Purification by Recrystallization (Monosalt Method)
This method is effective for purifying long-chain dicarboxylic acids from fermentation broths or

crude synthesis products by leveraging the differential solubility of the monosalt.[12]

Materials:

Crude tridecanedioic acid

Acid (e.g., HCl, H2SO4) and Base (e.g., NaOH, KOH) for pH adjustment

Deionized water

Heating mantle, stirrer, beakers, Büchner funnel, vacuum flask

pH meter

Procedure:

Dissolution and Monosalt Formation: Take the crude material (e.g., fermentation broth

filtrate) and adjust the pH to 6.2-7.0 with a suitable acid or base.[12]

Heat the solution to 85-100°C with stirring to completely dissolve the formed monosalt of the

dicarboxylic acid.[12]

Crystallization of Monosalt: Reduce the temperature to 75-85°C and maintain for 15-30

minutes.[12] Then, cool the solution slowly to induce crystallization of the monosalt.

Filtration: Filter the monosalt crystals using a Büchner funnel and wash the filter cake with a

small amount of cold deionized water.[12]
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Conversion to Dicarboxylic Acid: Dissolve the collected monosalt filter cake in fresh

deionized water.

Adjust the pH of the solution to 2.0-4.0 by adding an acid.[12]

Heat the acidic solution to 80-95°C to convert the monosalt back to the free dicarboxylic

acid.[12]

Final Crystallization: Cool the solution slowly to room temperature, followed by an ice bath,

to crystallize the purified tridecanedioic acid.[12]

Isolation and Drying: Filter the purified crystals, wash with cold deionized water, and dry in

an oven at a temperature below the melting point (e.g., 80-100°C) until a constant weight is

achieved.[12][13]

Determination of Melting Point
The melting point is a crucial indicator of purity. A sharp melting range close to the literature

value suggests high purity.

Materials:

Purified tridecanedioic acid

Capillary tubes

Melting point apparatus

Procedure:

Sample Preparation: Ensure the tridecanedioic acid sample is completely dry. Finely crush

a small amount of the crystals into a powder.

Capillary Loading: Pack a capillary tube with the powdered sample to a height of 2-3 mm by

tapping the sealed end on a hard surface.

Measurement: Place the capillary tube in the melting point apparatus.
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Heat the apparatus rapidly to about 15-20°C below the expected melting point (approx.

112°C).

Decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium.

Observation: Record the temperature at which the first liquid drop appears (onset of melting)

and the temperature at which the entire sample becomes a clear liquid (completion of

melting). This range is the melting point.

Determination of Acid Dissociation Constant (pKa) via
Titration
As a diprotic acid, tridecanedioic acid has two pKa values. These can be determined by

potentiometric titration.

Materials:

Purified tridecanedioic acid

Standardized NaOH solution (e.g., 0.1 M)

Solvent (e.g., a mixture of ethanol and water to ensure solubility)

Calibrated pH meter and electrode

Burette, beaker, magnetic stirrer

Procedure:

Sample Preparation: Accurately weigh a sample of tridecanedioic acid and dissolve it in a

known volume of the chosen solvent in a beaker.

Titration Setup: Place the beaker on a magnetic stirrer, add a stir bar, and immerse the pH

electrode in the solution. Position the burette filled with the standardized NaOH solution

above the beaker.

Initial Reading: Record the initial pH of the acid solution.
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Titration: Begin adding the NaOH solution in small, precise increments (e.g., 0.5 mL). After

each addition, allow the pH to stabilize and record both the volume of titrant added and the

corresponding pH.

Continue adding titrant, reducing the increment size near the expected equivalence points,

until the pH curve flattens out in the basic region.

Data Analysis:

Plot pH (y-axis) versus the volume of NaOH added (x-axis) to generate a titration curve.

The curve will show two equivalence points.

The pH at the half-equivalence point for the first proton dissociation corresponds to pKa1.

The pH at the one-and-a-half-equivalence point corresponds to pKa2.

Alternatively, calculate the first derivative (ΔpH/ΔV) and plot it against the average volume

to precisely locate the equivalence points (the peaks of the derivative curve).

Visualization of Processes
Workflow for Purification of Tridecanedioic Acid
The following diagram illustrates a typical experimental workflow for the purification of long-

chain dicarboxylic acids like tridecanedioic acid, combining decolorization and

recrystallization steps.[12][13]
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Caption: A typical workflow for the purification of tridecanedioic acid.
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Logical Relationship in Diprotic Acid Titration
This diagram illustrates the logical progression and key measurement points during the

potentiometric titration of a diprotic acid like tridecanedioic acid to determine its two

dissociation constants, pKa1 and pKa2.
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Caption: Key measurement points in diprotic acid titration for pKa determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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